Cas no 219752-67-7 (Butanoic acid,2-amino-4-bromo-, methyl ester, (2R)-)

• Product Name: Butanoic acid,2-amino-4-bromo-, methyl ester, (2R)-
• CAS No: 219752-67-7
• MF: C₅H₁₀BrNO₂
• MW: 196.042400836945
• CID: 243704
• PubChem ID: 1512644
• Update Time: 2025-04-19

Butanoic acid,2-amino-4-bromo-, methyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-4-bromo-, methyl ester, (2R)-
• METHYL (R)-2-AMINO-4-BROMOBUTYRATE
• AKOS006277266
• 219752-67-7
• METHYL(R)-2-AMINO-4-BROMOBUTYRATE
• SCHEMBL22882565

• Inchi： 1S/C5H10BrNO2/c1-9-5(8)4(7)2-3-6/h4H,2-3,7H2,1H3/t4-/m1/s1
• InChI Key： HKPGHQPOZUTBJI-SCSAIBSYSA-N
• SMILES： BrCC[C@H](C(=O)OC)N

Computed Properties

• Exact Mass: 194.989
• Monoisotopic Mass: 194.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų